3-(4-Fluorobenzenesulfonyl)pyrrolidine

• Molecular Formula: C10H12FNO2S
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 3-(4-fluorophenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C10H12FNO2S/c11-8-1-3-9(4-2-8)15(13,14)10-5-6-12-7-10/h1-4,10,12H,5-7H2
• InChI Key: IMDZNQRILZASRY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1S(=O)(=O)C2=CC=C(C=C2)F

Description

3-(4-Fluorobenzenesulfonyl)pyrrolidine is a sulfonamide-based compound featuring a pyrrolidine ring (a five-membered secondary amine) linked via a sulfonyl group to a 4-fluorophenyl moiety. This compound has been investigated for its role as a histamine H3 receptor (H3R) antagonist, with structural modifications critically influencing its pharmacological profile. Its design stems from structure-activity relationship (SAR) studies aimed at optimizing receptor affinity and selectivity .

Preparation Methods

The synthesis of 3-(4-Fluorobenzenesulfonyl)pyrrolidine typically involves the reaction of pyrrolidine with 4-fluorobenzenesulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the process. The reaction conditions, including temperature and solvent, are optimized to achieve high yield and purity of the product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with considerations for cost-effectiveness, safety, and environmental impact. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

3-(4-Fluorobenzenesulfonyl)pyrrolidine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. The oxidation typically affects the pyrrolidine ring, leading to the formation of corresponding pyrrolidone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions may target the sulfonyl group, converting it to a sulfide or thiol.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom of the 4-fluorobenzenesulfonyl group. Common reagents for these reactions include nucleophiles such as amines, thiols, or alkoxides.

Scientific Research Applications

3-(4-Fluorobenzenesulfonyl)pyrrolidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: This compound can be used in the study of enzyme inhibition and protein-ligand interactions. Its ability to form stable complexes with biological molecules makes it a valuable tool in biochemical research.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(4-Fluorobenzenesulfonyl)pyrrolidine involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, leading to inhibition or modulation of enzyme activity. The fluorine atom can also participate in hydrogen bonding and other non-covalent interactions, enhancing the binding affinity and specificity of the compound .

Comparison with Similar Compounds

Amine Type: Pyrrolidine vs. Piperidine

For example:

• Compound 32 (pyrrolidine with propoxy linker): High H3R affinity.
• Compound 37 (piperidine with propoxy linker): Comparable affinity to Compound 32 .

This suggests the amine ring size (5- vs. 6-membered) has minimal impact on binding, likely due to similar spatial and electronic properties.

Chain Linker Length

The propoxy linker (three-carbon chain) is optimal for H3R interaction:

Compound	Amine	Linker Length	H3R Affinity
32	Pyrrolidine	Propoxy	High (baseline)
21	Pyrrolidine	Shorter	Significantly reduced
43	Pyrrolidine	Longer	Significantly reduced

Shortening or elongating the linker disrupts the ideal distance between the sulfonyl group and the amine, impairing receptor binding .

Substituents on the Amine

Introducing an ethoxycarbonyl group to the pyrrolidine nitrogen drastically reduces H3R affinity. For instance:

• Hypothetical derivative (pyrrolidine with propoxy linker + ethoxycarbonyl): >100-fold lower affinity than Compound 32.

This highlights the necessity of an unmodified, basic amine for optimal receptor interaction .

Key Research Findings

• Optimal Structure : 3-(4-Fluorobenzenesulfonyl)pyrrolidine with a propoxy linker maximizes H3R affinity.
• Critical SAR Trends :
  • Linker length is more critical than amine type for binding.
  • Steric hindrance (e.g., ethoxycarbonyl) or altered polarity at the amine site disrupts activity.